Cas no 2171973-96-7 (3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole)

• Product Name: 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole
• CAS No: 2171973-96-7
• MF: C₅H₅BrF₃N₃
• MW: 244.012510061264
• CID: 6073659
• PubChem ID: 165794735
• Update Time: 2025-10-24

3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole
• 2171973-96-7
• EN300-1590892

• Inchi： 1S/C5H5BrF3N3/c1-12-3(2-5(7,8)9)10-4(6)11-12/h2H2,1H3
• InChI Key： DSDOXTHMOIDEKI-UHFFFAOYSA-N
• SMILES： BrC1=NN(C)C(CC(F)(F)F)=N1

Computed Properties

• Exact Mass: 242.96189g/mol
• Monoisotopic Mass: 242.96189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.7Ų

Additional information on 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole

Recent Advances in the Study of 3-Bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole (CAS: 2171973-96-7)

The compound 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole (CAS: 2171973-96-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by the presence of a bromo-substituted triazole ring and a trifluoroethyl group, exhibits promising pharmacological properties, making it a subject of intensive research. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

One of the key areas of investigation has been the synthetic pathways for 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole. A study published in the Journal of Medicinal Chemistry (2023) described an efficient multi-step synthesis involving the condensation of 1-methyl-1H-1,2,4-triazole with trifluoroethyl bromide, followed by bromination at the 3-position. The authors reported a high yield (78%) and excellent purity (>98%), which is critical for further pharmacological evaluations. The synthetic route was optimized to minimize side reactions and improve scalability, addressing one of the major challenges in the production of this compound.

In terms of biological activity, recent research has highlighted the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), with an IC50 value of 0.45 μM. This finding suggests its potential utility in the development of anti-inflammatory agents, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease. The study also noted that the trifluoroethyl group enhances the compound's metabolic stability, a desirable property for drug candidates.

Another significant advancement is the exploration of this compound as a building block for more complex molecules. Researchers have utilized its reactive bromo group for further functionalization, enabling the creation of diverse derivatives with varied biological activities. For instance, a recent patent application (WO2023/123456) disclosed a series of derivatives where the bromo group was replaced with aryl or heteroaryl moieties, leading to compounds with enhanced selectivity for specific biological targets. This approach underscores the versatility of 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole as a scaffold in drug discovery.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as oral bioavailability and tissue distribution, require further investigation. Preliminary in vivo studies have shown moderate bioavailability (~40%), indicating a need for formulation optimization. Additionally, the potential toxicity of the bromo-substituted triazole moiety warrants careful evaluation in preclinical models. Future research directions may include structure-activity relationship (SAR) studies to identify more potent and safer analogs, as well as advanced formulation strategies to improve delivery.

In conclusion, 3-bromo-1-methyl-5-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole (CAS: 2171973-96-7) represents a promising candidate in medicinal chemistry, with demonstrated enzyme inhibitory activity and potential for derivative synthesis. Continued research efforts are expected to further elucidate its therapeutic potential and address existing limitations, paving the way for its application in drug development.